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Compound of Interest

Compound Name:
2-Chloro-5-cyclopropoxy-3-

nitropyridine

Cat. No.: B11805668 Get Quote

CAS: 1243350-30-2 | Formula: C₈H₇ClN₂O₃ | MW: 214.61 g/mol [1][3]

Executive Hazard Assessment
As a Senior Application Scientist, I must emphasize that while specific toxicological data for this

exact intermediate may be limited, its structural pharmacophore—a chloronitropyridine—

dictates a strict safety profile.[1]

These compounds are electrophiles.[1] The 2-chloro position, activated by the electron-

withdrawing 3-nitro group, makes this molecule highly reactive toward nucleophiles (including

biological proteins).[1] This creates a high potential for skin sensitization and mucous

membrane irritation.[1] Furthermore, the nitro group introduces potential energetic instability

under thermal stress.[1]

Core Hazard Classifications (Inferred & Applied):

Acute Toxicity (Oral/Dermal): Treat as GHS Category 3 or 4 (Toxic/Harmful).[1]

Skin/Eye Irritation: GHS Category 2 (Severe Irritant).[1][4][5][6]

Sensitization: High potential for allergic contact dermatitis.[1]

Reactivity: Susceptible to Nucleophilic Aromatic Substitution (
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).[1]

Personal Protective Equipment (PPE) Matrix
Standard laboratory attire is insufficient.[1] The following matrix defines the minimum protection

standards for handling this compound in milligram-to-gram quantities.

Protection Zone Required Equipment Technical Justification

Respiratory

N95/P100 Respirator (Powder

handling) or Fume Hood

(Solubilized)

Prevents inhalation of fine

particulates.[1] The

cyclopropoxy group adds

lipophilicity, increasing

potential bioavailability via

inhalation.[1]

Dermal (Hands)
Double Nitrile Gloves (min 0.11

mm thick)

The outer glove protects

against incidental contact; the

inner glove acts as a barrier

during doffing.[1] Change

immediately upon splash.

Ocular Chemical Safety Goggles

Side-shielded safety glasses

are inadequate for powders

that can drift or sublime.[1]

Goggles seal the eye

environment.[1]

Body
Tyvek® Lab Coat (or

equivalent impervious apron)

Cotton coats absorb

chemicals.[1] Non-woven

Tyvek prevents solid

particulates from embedding in

clothing fibers.[1]

Engineering

Class II Biological Safety

Cabinet or Chemical Fume

Hood

All open-vessel manipulations

must occur under negative

pressure to capture airborne

dust.[1]
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Operational Handling Protocols
A. Storage & Stability[1][3][4][5][7]

Temperature: Store at 2–8°C.

Atmosphere: Hygroscopic potential.[1] Store under Argon or Nitrogen blanket.[1]

Container: Amber glass with PTFE-lined cap.[1] Avoid metal spatulas if possible (use

porcelain or PTFE-coated) to prevent trace metal contamination or catalytic decomposition.

[1]

B. Weighing & Transfer Workflow
Static Control: Use an ionizing fan or anti-static gun during weighing.[1] Nitro-aromatics can

be static-prone, leading to "flying powder" and contamination.[1]

Solvent Selection: Dissolve immediately after weighing to reduce dust hazard.[1] Compatible

with DCM, DMSO, and Ethyl Acetate.[1] Avoid strong aqueous bases which may hydrolyze

the chloride.[1]

C. Reaction Safety (The Risk)
When using this compound as an electrophile:

Exotherm Management: The displacement of the chloride is exothermic.[1] Add nucleophiles

slowly at 0°C.

Monitoring: Monitor reaction progress via LC-MS to avoid accumulation of unreacted nitro-

intermediates, which can be unstable during workup.

Visualized Workflows
Workflow 1: Safe Weighing & Solubilization
This diagram outlines the logical flow to minimize exposure during the most critical phase:

handling the dry solid.[1]
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Remove from 4°C Storage Equilibrate to RT
(Prevent Condensation)

 Wait 30 min
Transfer to Fume Hood Weighing Step

(Anti-Static Gun + Draft Shield)

Dissolve Immediately
(DCM/DMSO) Minimize Dust Time

Dispose Weigh Boat
(Solid Waste)

Click to download full resolution via product page

Caption: Step-by-step protocol for transitioning the compound from cold storage to solution,

prioritizing moisture control and dust containment.

Workflow 2: Spill Response Decision Tree
Immediate actions taken during a spill determine the safety outcome.[1]

Spill Detected

State of Matter?

Dry Powder Spill Solution Spill

1. Cover with wet paper towel
(Prevent Dust)

2. Scoop into waste jar
3. Wipe with 1N NaOH

1. Absorb with Vermiculite
2. Do NOT use paper (Fire Risk)

3. Collect in sealed bag

Label as Hazardous:
'Toxic/Organic Halide'

Click to download full resolution via product page
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Caption: Decision logic for containing spills. Note the specific instruction to dampen dry powder

to prevent airborne dispersion.[1]

Disposal & Decontamination[1][2]
Waste Categorization

Primary Stream: Halogenated Organic Waste.[1]

Tagging: Must be labeled "Toxic" and "Contact Sensitizer".[1]

Incompatibility: Do not mix with strong oxidizers (e.g., nitric acid) or strong reducing agents in

the waste container to prevent thermal runaway.[1]

Decontamination Solution
For cleaning bench surfaces or glassware:

Solution: 5% Sodium Hydroxide (NaOH) in 50% Methanol/Water.

Mechanism: The hydroxide ion attacks the electrophilic carbon (C-Cl bond), hydrolyzing the

compound into the less reactive 2-hydroxy derivative (2-hydroxy-5-cyclopropoxy-3-

nitropyridine).[1]

Procedure: Spray surface, allow to sit for 10 minutes, then wipe with water.[1]

References
PubChem. 2-Chloro-5-nitropyridine (Structural Analog Safety Data). National Library of

Medicine.[1] Retrieved from [Link]

Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances:

1910.1450.[1] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-2-chloro-5-cyclopropoxy-3-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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